Cas no 1864868-72-3 (1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo-)

• Product Name: 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo-
• CAS No: 1864868-72-3
• MF: C₇H₉F₂NO₃
• MW: 193.148069143295
• CID: 5295855
• Update Time: 2025-06-11

1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo-

• Inchi： 1S/C7H9F2NO3/c8-7(9,6(12)13)4-10-3-1-2-5(10)11/h1-4H2,(H,12,13)
• InChI Key： ZVPSEFMOJDJADH-UHFFFAOYSA-N
• SMILES： C(N1CCCC1=O)C(F)(F)C(=O)O

Additional information on 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo-

Recent Advances in the Study of 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo- (CAS: 1864868-72-3)

The compound 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo- (CAS: 1864868-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated pyrrolidine structure, has shown promising potential in various therapeutic applications, particularly in enzyme inhibition and drug design. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential clinical applications.

One of the key areas of interest is the role of this compound as a potent inhibitor of specific enzymes involved in metabolic pathways. Researchers have demonstrated that the α,α-difluoro-2-oxo moiety enhances the compound's binding affinity to target enzymes, making it a valuable tool for studying enzyme kinetics and developing novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases.

In addition to its enzyme inhibitory properties, 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo- has also been explored for its potential in prodrug design. The difluorinated group improves the compound's metabolic stability and bioavailability, addressing common challenges in drug development. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic fluorination techniques playing a pivotal role.

Furthermore, preclinical studies have investigated the compound's pharmacokinetics and toxicity profiles. Early results suggest favorable absorption and distribution characteristics, with minimal off-target effects. However, further in vivo studies are required to fully assess its therapeutic potential and safety. Collaborative efforts between academic and industrial researchers are underway to accelerate its translation into clinical trials.

In conclusion, 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-oxo- (CAS: 1864868-72-3) represents a promising candidate for drug development, with its unique chemical properties offering multiple avenues for therapeutic innovation. Ongoing research aims to expand its applications and overcome existing challenges, paving the way for its potential use in treating complex diseases.